Cas no 1127-76-0 (1-Ethylnaphthalene)

• Product Name: 1-Ethylnaphthalene
• CAS No: 1127-76-0
• MF: C₁₂H₁₂
• MW: 156.223683357239
• MDL: MFCD00004049
• CID: 185712
• PubChem ID: 24855080
• Update Time: 2025-10-20

1-Ethylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Ethylnaphthalene
• 1-ETHYLNAPHTHALENE FOR FLUORESCENCE
• 1-Ethylnaphthalene Solution
• Naphthalene, 1-ethyl-
• 1-Ethylnaphthalene1000µg
• NSC 59390
• alpha-Ethylnaphthalene
• ETHYLNAPHTHALENE
• Naphthalene, ethyl-
• .alpha.-Ethylnaphthalene
• 1-Ethyl-naphthalene
• P1MIE8TZ19
• ZMXIYERNXPIYFR-UHFFFAOYSA-N
• 1-ethyl-naphthalen
• NSC59390
• 1-ethyl naphthalene
• KSC179I9H
• BIDD:GT0281
• WLN: L66J B2
• 2218AA
• SBB06144
• Q63396539
• 1-Ethylnaphtha
• BCP30943
• MFCD00004049
• MFCD00274663
• CS-W008338
• Poly(1-vinylnaphthalene)
• E0146
• Naphthalene, 1-ethyl-;Naphthalene, ethyl-;1-Ethyl-naphthalene
• 1-Ethylnaphthalene, >=97%
• CHEMBL317740
• UNII-P1MIE8TZ19
• 1127-76-0
• 27138-19-8
• A24560
• InChI=1/C12H12/c1-2-10-7-5-8-11-6-3-4-9-12(10)11/h3-9H,2H2,1H
• NS00044590
• AKOS015912536
• AM20020213
• NSC-59390
• F16030
• SY051576
• FT-0633378
• 29793-40-6
• DTXSID10870852
• EINECS 214-432-4
• ES-2012
• DB-019173

• MDL： MFCD00004049
• Inchi： 1S/C12H12/c1-2-10-7-5-8-11-6-3-4-9-12(10)11/h3-9H,2H2,1H3
• InChI Key： ZMXIYERNXPIYFR-UHFFFAOYSA-N
• SMILES： C1(C=CC=C2C=CC=CC=12)CC

Computed Properties

• Exact Mass: 156.09400
• Monoisotopic Mass: 156.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.008 g/mL at 25 °C(lit.)
• Melting Point: −15-−14 °C (lit.)
• Boiling Point: 260°C(lit.)
• Flash Point: Fahrenheit: 231.8 ° f < br / > Celsius: 111 ° C < br / >
• Refractive Index: n20/D 1.606(lit.)
• Solubility: Insuluble (8.6E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.40220
• Solubility: Not determined
• Vapor Pressure: 0.0±0.2 mmHg at 25°C

1-Ethylnaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23; S24/25
• RTECS：QJ6950000
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Ethylnaphthalene

Recent Advances in the Study of 1-Ethylnaphthalene (CAS: 1127-76-0) in Chemical and Biomedical Research

1-Ethylnaphthalene (CAS: 1127-76-0) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in recent years due to its potential applications in chemical synthesis, material science, and biomedical research. This research briefing aims to provide an overview of the latest studies on 1-Ethylnaphthalene, focusing on its synthesis, properties, and emerging roles in drug discovery and environmental science.

Recent studies have highlighted the unique chemical properties of 1-Ethylnaphthalene, particularly its stability and reactivity under various conditions. Researchers have explored its use as a precursor in the synthesis of more complex organic compounds, including pharmaceuticals and agrochemicals. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the efficient catalytic conversion of 1-Ethylnaphthalene into high-value intermediates for anticancer drug development.

In the biomedical field, 1-Ethylnaphthalene has been investigated for its potential as a biomarker for environmental exposure to PAHs. A 2022 study in Environmental Science & Technology reported that urinary metabolites of 1-Ethylnaphthalene could serve as indicators of PAH exposure in urban populations. This finding underscores the compound's relevance in public health and environmental monitoring.

Furthermore, advances in analytical techniques, such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC), have enabled more precise quantification of 1-Ethylnaphthalene in complex matrices. These methodological improvements are critical for both industrial applications and toxicological assessments.

Despite these promising developments, challenges remain in the large-scale production and purification of 1-Ethylnaphthalene. Recent research has focused on optimizing synthetic routes to improve yield and reduce environmental impact. For example, a 2023 paper in Green Chemistry proposed a solvent-free catalytic method that significantly enhances the sustainability of 1-Ethylnaphthalene production.

In conclusion, 1-Ethylnaphthalene (CAS: 1127-76-0) continues to be a compound of interest across multiple scientific disciplines. Its versatility in chemical synthesis, coupled with its emerging roles in biomedical and environmental research, positions it as a valuable target for future investigations. Ongoing efforts to address production challenges and expand its applications are expected to yield further breakthroughs in the coming years.